Cas no 336180-15-5 (<br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide)
<br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide Chemical and Physical Properties
Names and Identifiers
-
- <br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide
- N-(3,4-Dimethylphenyl)-2-((5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
- 336180-15-5
- N-(3,4-DIMETHYLPHENYL)-2-{[5-(2-HYDROXYPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}ACETAMIDE
- AG-690/13416264
- AKOS000564165
- N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide
-
- MDL: MFCD01541917
- Inchi: 1S/C18H17N3O3S/c1-11-7-8-13(9-12(11)2)19-16(23)10-25-18-21-20-17(24-18)14-5-3-4-6-15(14)22/h3-9,22H,10H2,1-2H3,(H,19,23)
- InChI Key: GKNYWEXEPYBYGV-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(C2C=CC=CC=2O)O1)CC(NC1C=CC(C)=C(C)C=1)=O
Computed Properties
- Exact Mass: 355.09906259Da
- Monoisotopic Mass: 355.09906259Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 114Ų
<br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM518179-1g |
N-(3,4-Dimethylphenyl)-2-((5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide |
336180-15-5 | 97% | 1g |
$291 | 2023-02-17 | |
| Crysdot LLC | CD11141568-5g |
N-(3,4-Dimethylphenyl)-2-((5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide |
336180-15-5 | 97% | 5g |
$874 | 2024-07-17 |
<br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on <br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide
N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide
N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide is a complex organic compound with the CAS number 336180-15-5. This compound is of significant interest in the field of organic chemistry due to its unique structural features and potential applications in drug design and materials science. The molecule consists of several key functional groups, including an acetamide group, a sulfanyl group attached to an oxadiazole ring, and a substituted phenyl group.
The structural complexity of this compound arises from the presence of multiple aromatic rings and heterocyclic groups. The oxadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, which contributes to the compound's electronic properties and reactivity. The sulfanyl group (S-) attached to the oxadiazole ring further enhances the compound's ability to participate in various chemical reactions, particularly those involving sulfur-based interactions.
Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, the presence of the hydroxyphenyl group suggests potential antioxidant properties, which could be beneficial in treating oxidative stress-related diseases. Additionally, the dimethylphenyl group may influence the compound's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular targets.
The synthesis of this compound involves a series of carefully controlled reactions. Key steps include the formation of the oxadiazole ring through condensation reactions and the subsequent attachment of the sulfanyl group. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.
In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to modulate specific enzyme activities or receptor interactions makes it a candidate for further investigation in drug discovery programs. Furthermore, its unique electronic properties could render it useful in electronic materials or sensors.
From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation and personal protective equipment are essential during synthesis and analysis.
In conclusion, N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide represents a valuable addition to the arsenal of advanced organic compounds available for research and development. Its intricate structure and versatile functional groups position it as a promising candidate for future innovations in both academic and industrial settings.
336180-15-5 (<br>N-(3,4-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)